Cas no 39319-11-4 (Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer)

• Product Name: Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer
• CAS No: 39319-11-4
• MF: C₁₈H₃₃P
• MW: 280.428386449814
• MDL: MFCD20489348
• CID: 55009
• PubChem ID: 57653516
• Update Time: 2026-05-14

Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer Chemical and Physical Properties

Names and Identifiers

• Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer
• TRIPHENYLPHOSPHINE RESIN
• Triphenylphosphine, polymer-bound
• TRIPHENYLPHOSPHINE POL. BOUND, 100-200 M ESH, ~1.6 MMOL/G
• TRIPHENYLPHOSPHINE POL. BOUND, 200-400 M ESH, ~3 MMOL/G
• TriphenylphosphineResin1%DvbMesh,1-1.5Mmol/G
• Triphenylphosphine resin, Crosslinked with 1% DVB, 1.2-1.5 mmol/g, 100-200 mesh
• Triphenylphosphine resin, 1% crosslinked with DVB
• 4-DIPHENYLPHOSPHINO POLYSTYRENE RESIN
• COPOLYMER OF STYRENE AND DIVINYLBENZENE, DIPHENYLPHOSPHINATED
• DIPHENYLPHOSPHINOBENZOYL NOVAGEL(TM) AM RESIN

• MDL： MFCD20489348
• Inchi： InChI=1S/C18H15P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： RIOQSEWOXXDEQQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(P(C2=CC=CC=C2)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 262.09100

Experimental Properties

• PSA: 13.59000
• LogP: 3.44480
• Sensitiveness: Air Sensitive

Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R22; R43
• Storage Condition：2-8°C

Additional information on Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer

Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer (CAS No. 39319-11-4): A Comprehensive Overview

Diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer (CAS No. 39319-11-4) is a sophisticated and versatile material that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This copolymer is characterized by its unique combination of aromatic and vinyl functionalities, which endow it with a range of desirable properties such as high thermal stability, excellent mechanical strength, and remarkable chemical resistance.

The diphenyl(4-vinylphenyl)phosphine moiety in the copolymer structure plays a crucial role in enhancing its catalytic activity and functional versatility. Phosphine-based compounds are well-known for their ability to coordinate with various metal centers, making them highly effective ligands in homogeneous catalysis. This property is particularly valuable in the synthesis of fine chemicals and pharmaceutical intermediates, where precise control over reaction conditions and product selectivity is essential.

The divinylbenzene component contributes to the cross-linking density of the copolymer, which significantly affects its mechanical properties and porosity. Cross-linked polymers are widely used in the preparation of adsorbents, ion exchange resins, and chromatographic materials due to their high surface area and tunable pore size distribution. The presence of divinylbenzene also enhances the thermal stability and chemical resistance of the copolymer, making it suitable for applications in harsh environments.

The styrene units in the copolymer provide additional rigidity and improve the overall mechanical strength. Styrene-based polymers are known for their excellent processability and ease of fabrication into various forms such as films, fibers, and molded parts. This makes the diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer a promising candidate for a wide range of industrial applications, including membrane technology, composite materials, and advanced coatings.

Recent research has focused on optimizing the synthesis methods for this copolymer to achieve precise control over its molecular weight, composition, and morphology. Techniques such as controlled radical polymerization (CRP) and atom transfer radical polymerization (ATRP) have been employed to synthesize well-defined copolymers with tailored properties. These methods allow for fine-tuning of the copolymer's performance characteristics to meet specific application requirements.

In the pharmaceutical industry, diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymers have shown promise as drug delivery systems. Their high surface area and tunable porosity make them ideal for encapsulating active pharmaceutical ingredients (APIs) and controlling their release profile. Additionally, the biocompatibility of these materials has been investigated in various studies, with results indicating low cytotoxicity and good biocompatibility with living tissues.

Environmental applications are another area where this copolymer has demonstrated significant potential. Its high adsorption capacity for organic pollutants and heavy metals makes it an effective material for water purification and environmental remediation. Research has shown that diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymers can efficiently remove contaminants from water sources, contributing to sustainable water management practices.

Despite its numerous advantages, challenges remain in scaling up the production of this copolymer for commercial applications. Issues such as cost-effectiveness, reproducibility, and environmental impact need to be addressed to ensure its widespread adoption. Ongoing research aims to develop more sustainable synthesis routes and optimize processing techniques to overcome these challenges.

In conclusion, diphenyl(4-vinylphenyl)phosphine-divinylbenzene-styrene copolymer (CAS No. 39319-11-4) represents a cutting-edge material with a broad spectrum of applications across multiple industries. Its unique combination of properties makes it an attractive choice for researchers and engineers seeking innovative solutions to complex problems in chemistry, materials science, and pharmaceuticals.